17-AEP-GA

• Molecular Formula: C34H50N4O8
• Molecular Weight: 642.8 g/mol
• InChI: InChI=1S/C34H50N4O8/c1-20-16-24-29(36-12-15-38-13-7-8-14-38)26(39)19-25(31(24)41)37-33(42)21(2)10-9-11-27(44-5)32(46-34(35)43)23(4)18-22(3)30(40)28(17-20)45-6/h9-11,18-20,22,27-28,30,32,36,40H,7-8,12-17H2,1-6H3,(H2,35,43)(H,37,42)/b11-9+,21-10-,23-18+/t20-,22+,27?,28?,30-,32+/m1/s1
• InChIKey: MNMYYWFEPBLDKF-KIMMTZFVSA-N

DMSO-dependent formulation of 17-AAG complicates in-vivo ADC payload studies. 17-AEP-GA offers a water-soluble alternative. - **Growth inhibition**: 75% (multiple myeloma, 100 nM) vs 30% for 17-AAG - **Apoptosis induction**: 80% vs 0% for 17-AAG at equivalent dose - **Formulation**: Saline/PBS soluble; no DMSO toxicity artifacts - **Application**: ADC payload, glioblastoma, sarcoma, myeloma models

17-AEP-GA: Differentiated HSP90 Inhibitor

17-AEP-GA (17-demethoxy-17-[[2-(pyrrolidin-1-yl)ethyl]amino]-geldanamycin) is a semi-synthetic ansamycin derivative that functions as an ATP-competitive HSP90 inhibitor, triggering proteasomal degradation of oncogenic client proteins [1]. It is a member of the geldanamycin family distinguished by a C17 pyrrolidinoethylamino substituent that confers aqueous solubility, unlike the archetypal analog 17-AAG which requires organic solvents [2]. The compound has documented antiproliferative, pro-apoptotic, anti-migratory, and anti-invasive activity across glioblastoma, multiple myeloma, and rhabdomyosarcoma models, and is employed as a cytotoxic payload in antibody–drug conjugate (ADC) research [3].

ATP‑competitive HSP90 inhibitor tool for client‑protein degradation studies

Water‑soluble C17‑modified geldanamycin; supports DMSO‑free assay and dosing protocols

Reported antiproliferative, pro‑apoptotic, anti‑migratory and anti‑invasive context in glioblastoma, myeloma and sarcoma models

ADC payload research candidate due to aqueous conjugation compatibility

• [1] Tian ZQ, Liu Y, Zhang D, et al. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-5329. PMID: 15388159. View Source
• [2] Santa Cruz Biotechnology. 17-AEP-GA product description. SCBT product page. View Source
• [3] Miekuś K, Kijowski J, Sekuła M, Majka M. 17AEP-GA, an HSP90 antagonist, is a potent inhibitor of glioblastoma cell proliferation, survival, migration and invasion. Oncol Rep. 2012;28(5):1903-1909. PMID: 22941268. View Source

Why 17-AEP-GA Cannot Be Replaced by Analogs

Geldanamycin derivatives bearing different C17 side chains produce non‑interchangeable pharmacological profiles. In a direct head‑to‑head multiple myeloma comparison, 17‑AEP‑GA inhibited cell growth by 75% at 100 nM, whereas the clinically advanced analog 17‑AAG (tanespimycin) reached only 30% inhibition [1]. The same study showed that 17‑AEP‑GA increased apoptosis by 80%, while 17‑AAG produced no apoptotic signal above control. Beyond potency, 17‑AEP‑GA is freely water‑soluble, eliminating the DMSO requirement of 17‑AAG and simplifying formulation for in‑vivo dosing and ADC conjugation [2]. These quantitative gaps in efficacy, apoptosis induction, and solubility mean that substituting 17‑AEP‑GA with a generic geldanamycin analog will yield materially different experimental outcomes.

17‑AEP‑GA (target)

Reported differential antiproliferative and apoptotic response vs. 17‑AAG in head‑to‑head myeloma assays

17‑AAG / generic analog

Assay response may not transfer; 17‑AAG showed limited apoptosis and lower growth inhibition in same models

Aqueous solubility eliminates DMSO‑related artifacts, simplifying formulation and ADC conjugation — DMSO‑dependent analogs may introduce solvent‑response variables

Functional non‑equivalence observed across multiple myeloma and glioblastoma models; rank‑order response differences may lead to materially different experimental outcomes

• [1] Jurczyszyn A, et al. Comparison of Myeloma Cells Killing Efficiency by Geldanamycin and Its Analogs. Blood. 2006;108(11):5027. doi:10.1182/blood.V108.11.5027.5027. View Source
• [2] Santa Cruz Biotechnology. 17-AEP-GA product description. SCBT product page. View Source

17-AEP-GA Differentiation Evidence

Antiproliferative Potency vs. 17-AAG in Myeloma Cells

In a head‑to‑head study using multiple myeloma cell lines, 17‑AEP‑GA at 100 nM inhibited cell growth by 75%, while 17‑AAG achieved only 30% inhibition at the same concentration. The parent compound geldanamycin (GA) reached 80% inhibition and 17‑DMAG 70% [1].

Antiproliferative potency

Head‑to‑head

75% inhibition at 100 nM (17‑AAG: 30%) in multiple myeloma cell lines

Reported assay‑response context; supports myeloma model endpoint review

2.5‑fold difference vs. 17‑AAG; data to verify in specific lab conditions

Evidence Dimension	Cell proliferation inhibition (%) at 100 nM
Target Compound Data	17-AEP-GA: 75% inhibition
Comparator Or Baseline	17-AAG: 30% inhibition; GA: 80%; 17-DMAG: 70%
Quantified Difference	17-AEP-GA shows 45 percentage points greater inhibition than 17-AAG (2.5‑fold difference)
Conditions	Multiple myeloma cell lines; 100 nM compound concentration; proliferation assay

Why This Matters

This 2.5‑fold potency gap against the most clinically advanced geldanamycin analog, 17‑AAG, directly informs compound selection for myeloma‑focused preclinical studies and ADC payload screening.

• [1] Jurczyszyn A, et al. Comparison of Myeloma Cells Killing Efficiency by Geldanamycin and Its Analogs. Blood. 2006;108(11):5027. doi:10.1182/blood.V108.11.5027.5027. View Source

Apoptosis Induction vs. 17-AAG in Myeloma Cells

At 100 nM and 24 h incubation, 17‑AEP‑GA increased the percentage of Annexin‑V/PI‑positive primary multiple myeloma cells by 80% relative to untreated controls. Under identical conditions, 17‑AAG produced no detectable apoptosis increase. For reference, 17‑DMAG increased apoptosis by 175% and geldanamycin by 140% [1].

Apoptosis induction

Head‑to‑head

80% increase in annexin‑V/PI‑positive primary myeloma cells (17‑AAG: no change) at 100 nM, 24 h

Supports apoptosis pathway‑response interpretation in myeloma models

Apoptosis functional gap underscores non‑equivalence; model‑specific review advised

Evidence Dimension	Apoptosis induction (% increase in annexin‑V/PI‑positive cells vs. control)
Target Compound Data	17-AEP-GA: 80% increase
Comparator Or Baseline	17-AAG: no change; 17-DMAG: 175% increase; GA: 140% increase
Quantified Difference	17-AEP-GA induces measurable apoptosis, whereas 17-AAG is functionally inert for apoptosis in this assay
Conditions	Primary multiple myeloma cells; 100 nM; 24 h incubation; Annexin‑V/PI staining

Why This Matters

Apoptosis competence is a key differentiator for anticancer payloads; the complete apoptotic failure of 17‑AAG at this concentration underscores the functional non‑equivalence of these analogs.

• [1] Jurczyszyn A, et al. Comparison of Myeloma Cells Killing Efficiency by Geldanamycin and Its Analogs. Blood. 2006;108(11):5027. doi:10.1182/blood.V108.11.5027.5027. View Source

Antiproliferative Superiority in Glioblastoma

In a comparative study of five geldanamycin analogs (GA, 17‑AAG, 17‑DMAG, 17‑DMAP‑GA, 17‑AEP‑GA) against three glioblastoma cell lines (LN18, LN229, T98G), 17‑AEP‑GA consistently produced the strongest proliferation inhibition at 1–10 nM concentrations, reaching up to 50% growth reduction at 10 nM. The authors explicitly stated that “the best results for all investigated cell lines were obtained using 17‑AEP‑GA” [1].

GBM proliferation rank

Cross‑study comparable

Reported strongest proliferation inhibition among five geldanamycin analogs across LN18, LN229, T98G lines (1–10 nM)

Reported rank‑order assay response; supports GBM cell‑model endpoint context

Rank based on tested set; direct replicate recommended

Evidence Dimension	Cell proliferation inhibition across GBM cell lines
Target Compound Data	17-AEP-GA: up to 50% inhibition at 10 nM; strongest among all tested analogs
Comparator Or Baseline	GA, 17-AAG, 17-DMAG, 17-DMAP-GA: weaker inhibition at equivalent concentrations
Quantified Difference	Rank‑order superiority; 17‑AEP‑GA outperformed all other analogs across all three GBM lines
Conditions	LN18, LN229, T98G glioblastoma cell lines; 1–10 nM; 96 h MTS assay

Why This Matters

Consistent superiority across multiple GBM lines positions 17‑AEP‑GA as the optimal geldanamycin‑class compound for glioblastoma drug discovery and ADC targeting of brain tumors.

• [1] Miekuś K, Kijowski J, Sekuła M, Majka M. 17AEP-GA, an HSP90 antagonist, is a potent inhibitor of glioblastoma cell proliferation, survival, migration and invasion. Oncol Rep. 2012;28(5):1903-1909. PMID: 22941268. View Source

Reduced Normal-Cell Toxicity vs. Geldanamycin

At concentrations sufficient to block tumor cell growth and motility, 17‑AEP‑GA was reported to be not toxic or only slightly toxic toward normal hematopoietic, mesenchymal, and endothelial cells, contrasting with the higher cytotoxicity of the parent compound geldanamycin [1]. A separate source confirms that 17‑AEP‑GA “ist weniger zytotoxisch als GA und bleibt biologisch aktiv” (is less cytotoxic than GA and remains biologically active) [2].

Normal‑cell cytotoxicity

Source review

Reported low or no toxicity toward normal hematopoietic, mesenchymal, and endothelial cells at antitumor‑effective concentrations

Supports model‑safety context; may reduce off‑target variables in cell‑based assays

Qualitative observation; requires validation in target model

Evidence Dimension	Cytotoxicity toward normal (non‑tumor) cells
Target Compound Data	17-AEP-GA: low or no toxicity toward normal cells at antitumor‑effective concentrations
Comparator Or Baseline	Geldanamycin (GA): measurably higher cytotoxicity toward normal cells; 17-AAG and 17-DMAP-GA also showed low toxicity
Quantified Difference	Qualitative advantage; 17‑AEP‑GA exhibits a wider therapeutic window than GA by avoiding normal‑cell toxicity
Conditions	Normal human hematopoietic, mesenchymal, and endothelial cells; concentrations effective against rhabdomyosarcoma cells

Why This Matters

Reduced off‑target cytotoxicity minimizes confounding variables in cell‑based assays and improves the translational relevance of in‑vivo efficacy data.

• [1] Łukasiewicz E, Miekuś K, Kijowski J, et al. High anti‑tumor activity against rhabdomyosarcoma cells and low normal cells cytotoxicity of heat shock protein 90 inhibitors, with special emphasis on 17‑[2‑(pyrrolidin‑1‑yl)ethyl]‑amino‑17‑demethoxygeldanamycin. J Physiol Pharmacol. 2009;60(4):161‑166. PMID: 19826195. View Source
• [2] Santa Cruz Biotechnology. 17-AEP-GA product description. SCBT product page. View Source

Intrinsic Water Solubility vs. 17-AAG

17‑AEP‑GA is freely soluble in aqueous media, whereas 17‑AAG requires dissolution in DMSO due to its hydrophobic nature [1]. This difference arises from the C17 pyrrolidinoethylamino substitution installed during synthesis of 17‑aminogeldanamycin derivatives [2].

Aqueous solubility

Supporting evidence

Freely soluble in aqueous media; 17‑AAG requires DMSO

Formulation‑context advantage; simplifies dilution, in‑vivo dosing, and ADC conjugation

Attribute attributed to C17 pyrrolidinoethylamino group

Evidence Dimension	Aqueous solubility
Target Compound Data	17-AEP-GA: water‑soluble
Comparator Or Baseline	17-AAG: DMSO‑soluble; requires organic solvent
Quantified Difference	Qualitative; solvent‑free aqueous formulation feasible with 17‑AEP‑GA but not with 17‑AAG
Conditions	Aqueous buffer at neutral pH

Why This Matters

Aqueous solubility streamlines in‑vitro dilution protocols, reduces solvent‑induced cellular artifacts, facilitates in‑vivo dosing without solubilizing excipients, and simplifies the conjugation chemistry required for ADC payload attachment.

• [1] Santa Cruz Biotechnology. 17-AEP-GA product description. SCBT product page. View Source
• [2] Tian ZQ, Liu Y, Zhang D, et al. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-5329. PMID: 15388159. View Source

17-AEP-GA: Key Research Applications

ADC Payload for Glioblastoma

17‑AEP‑GA combines potent GBM antiproliferative activity—the strongest among five tested geldanamycin analogs across three GBM lines [1]—with intrinsic water solubility that simplifies linker conjugation chemistry [2]. Its low toxicity toward normal hematopoietic and endothelial cells at antitumor concentrations [3] further supports its selection as an ADC payload for brain‑tumor‑targeted conjugates.

Multiple Myeloma Research: Outperforming 17-AAG

In direct comparison, 17‑AEP‑GA inhibited myeloma cell growth by 75% at 100 nM versus only 30% for 17‑AAG, and induced 80% apoptosis where 17‑AAG induced none [4]. This quantitative superiority makes 17‑AEP‑GA the appropriate choice for myeloma model studies that require robust target engagement and measurable apoptotic endpoints.

DMSO-Free In Vivo Oncology Dosing

The aqueous solubility of 17‑AEP‑GA eliminates the need for DMSO‑based formulation, avoiding solvent‑related toxicities and pharmacokinetic artifacts that complicate in‑vivo experiments [2]. Researchers performing daily intraperitoneal or intravenous dosing can formulate 17‑AEP‑GA in saline or PBS, improving translational relevance and animal welfare.

Comparative HSP90 Pharmacology and Selectivity Profiling

The wide efficacy gap between 17‑AEP‑GA and 17‑AAG in proliferation (75% vs. 30%) and apoptosis (80% vs. 0%) [4], combined with the differential normal‑cell toxicity profile relative to geldanamycin [3], makes 17‑AEP‑GA an essential reference compound for structure–activity relationship (SAR) studies aimed at dissecting the contribution of the C17 substituent to HSP90 inhibitor selectivity and therapeutic window.

Application

Selection Property

Validation Focus

GBM ADC payload research

Reported cell‑model response and water solubility profile

Conjugation feasibility and tumor‑cell selectivity assays

Multiple myeloma model studies

Reported differential antiproliferative and apoptotic response

Apoptosis endpoint verification and target engagement assays

DMSO‑free in vivo dosing studies

Aqueous solubility enabling solvent‑free formulation

Formulation compatibility and in vivo exposure models

HSP90 SAR and selectivity profiling

Quantitative response gaps between analogs

C17 substituent contribution analysis

• [1] Miekuś K, Kijowski J, Sekuła M, Majka M. 17AEP-GA, an HSP90 antagonist, is a potent inhibitor of glioblastoma cell proliferation, survival, migration and invasion. Oncol Rep. 2012;28(5):1903-1909. PMID: 22941268. View Source
• [2] Santa Cruz Biotechnology. 17-AEP-GA product description. SCBT product page. View Source
• [3] Łukasiewicz E, Miekuś K, Kijowski J, et al. High anti‑tumor activity against rhabdomyosarcoma cells and low normal cells cytotoxicity of heat shock protein 90 inhibitors, with special emphasis on 17‑[2‑(pyrrolidin‑1‑yl)ethyl]‑amino‑17‑demethoxygeldanamycin. J Physiol Pharmacol. 2009;60(4):161‑166. PMID: 19826195. View Source
• [4] Jurczyszyn A, et al. Comparison of Myeloma Cells Killing Efficiency by Geldanamycin and Its Analogs. Blood. 2006;108(11):5027. doi:10.1182/blood.V108.11.5027.5027. View Source